Cas no 113309-23-2 (1-Bromohexapentacontane)

• Product Name: 1-Bromohexapentacontane
• CAS No: 113309-23-2
• MF: C₅₆H₁₁₃Br
• MW: 866.400438070297
• CID: 2879931
• PubChem ID: 85544351
• Update Time: 2025-04-21

1-Bromohexapentacontane Chemical and Physical Properties

Names and Identifiers

• DTXSID101313902
• 113309-23-2
• 1-Bromohexapentacontane

• Inchi： 1S/C56H113Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51-52-53-54-55-56-57/h2-56H2,1H3
• InChI Key： WPMBSCKKDSXZNF-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 864.80257Da
• Monoisotopic Mass: 864.80257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 57
• Rotatable Bond Count: 54
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 30.9
• Topological Polar Surface Area: 0Ų